Cas no 899948-73-3 (N-(2,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide)

N-(2,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide is a specialized heterocyclic compound featuring a pyrimidinone core linked to a dimethoxyphenyl moiety via a sulfanylacetamide bridge. Its structural complexity imparts unique reactivity, making it valuable in pharmaceutical and agrochemical research. The presence of electron-donating methoxy groups enhances stability, while the thioether linkage offers potential for further functionalization. This compound is particularly suited for applications requiring selective binding or modulation of biological targets, owing to its balanced lipophilicity and hydrogen-bonding capacity. Its well-defined synthesis pathway ensures reproducibility, making it a reliable intermediate for derivatization in drug discovery and material science.
N-(2,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide structure
899948-73-3 structure
Product Name:N-(2,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide
CAS No:899948-73-3
MF:C16H19N3O4S
MW:349.404762506485
CID:5489300
Update Time:2025-11-01

N-(2,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-dimethoxyphenyl)-2-[(5,6-dimethyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
    • N-(2,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide
    • Inchi: 1S/C16H19N3O4S/c1-9-10(2)17-16(19-15(9)21)24-8-14(20)18-12-6-5-11(22-3)7-13(12)23-4/h5-7H,8H2,1-4H3,(H,18,20)(H,17,19,21)
    • InChI Key: MIDLOODWHMJJTH-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(OC)C=C1OC)(=O)CSC1NC(C)=C(C)C(=O)N=1

N-(2,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide Pricemore >>

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Additional information on N-(2,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide

Comprehensive Overview of N-(2,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide (CAS No. 899948-73-3)

The compound N-(2,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide, identified by its CAS No. 899948-73-3, is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a dimethoxyphenyl group and a dihydropyrimidinone core, has garnered attention for its versatile applications. Researchers are increasingly exploring its role in drug discovery and enzyme inhibition, particularly in targeting metabolic pathways and inflammatory responses.

In recent years, the demand for heterocyclic compounds like N-(2,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide has surged due to their relevance in precision medicine and sustainable agriculture. The compound's sulfanylacetamide moiety is of particular interest, as it mimics natural thiol-containing molecules, enabling interactions with biological targets such as kinases and proteases. This aligns with current trends in targeted therapy and green chemistry, where efficiency and environmental impact are prioritized.

The synthesis of CAS No. 899948-73-3 involves multi-step organic reactions, including nucleophilic substitution and cyclization, which are critical for achieving high purity and yield. Analytical techniques like HPLC and NMR spectroscopy are employed to confirm its structural integrity. Given the growing focus on AI-driven molecular design, this compound's properties are also being modeled computationally to predict its binding affinities and optimize its performance in various applications.

From a commercial perspective, N-(2,4-dimethoxyphenyl)-2-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide is gaining traction in niche markets, including biocatalysis and material science. Its stability under physiological conditions makes it a candidate for drug delivery systems, while its photophysical properties are being investigated for sensor development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and smart materials.

In conclusion, CAS No. 899948-73-3 represents a convergence of innovation and practicality, addressing key challenges in modern chemistry and biology. Its multifaceted applications underscore its importance in both academic and industrial settings, making it a subject of ongoing research and development.

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